(2E,5Z)-5-(4-ethoxy-3-methoxybenzylidene)-2-[(2-methylphenyl)imino]-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol
• IUPAC Name: (5Z)-5-[(4-ethoxy-3-methoxyphenyl)methylidene]-2-(2-methylphenyl)imino-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C20H20N2O3S/c1-4-25-16-10-9-14(11-17(16)24-3)12-18-19(23)22-20(26-18)21-15-8-6-5-7-13(15)2/h5-12H,4H2,1-3H3,(H,21,22,23)/b18-12-
• Standard InChI Key: YCOYZYLGGNMKIQ-PDGQHHTCSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=C\2/C(=O)NC(=NC3=CC=CC=C3C)S2)OC
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=C2C(=O)NC(=NC3=CC=CC=C3C)S2)OC

Introduction

The compound (2E,5Z)-5-(4-ethoxy-3-methoxybenzylidene)-2-[(2-methylphenyl)imino]-1,3-thiazolidin-4-one is a member of the thiazolidinone family, characterized by a thiazolidinone ring fused with a benzylidene moiety. This compound features several functional groups, including an ethoxy group, a methoxy group, and an imino group, which contribute to its unique chemical properties and biological activities. Thiazolidinones are known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Biological Activities

Thiazolidinones, including (2E,5Z)-5-(4-ethoxy-3-methoxybenzylidene)-2-[(2-methylphenyl)imino]-1,3-thiazolidin-4-one, are known for their potential in various therapeutic areas:

• Anticancer Activity: Thiazolidinones have been reported to exhibit anticancer properties by inhibiting cancer cell proliferation and inducing apoptosis. For example, some thiazolidinone derivatives have shown potent cytotoxic activity against MCF-7 and HepG2 tumor cell lines.

• Antimicrobial Activity: These compounds have demonstrated moderate to good antimicrobial activity, making them potential candidates for antimicrobial agents.

• Anti-inflammatory and Other Activities: Thiazolidinones may also exhibit anti-inflammatory and other biological activities, depending on their structural modifications.

Structural Similarities and Variations

Several compounds share structural similarities with (2E,5Z)-5-(4-ethoxy-3-methoxybenzylidene)-2-[(2-methylphenyl)imino]-1,3-thiazolidin-4-one. Notable examples include:

Compound Name	Structure Features	Unique Properties
(5E)-5-(4-Ethoxy-3-methoxybenzylidene)-2-(4-methylphenyl)thiazolo[3,2-b]triazol-6(5H)-one	Contains a triazole ring	Enhanced anticancer activity
(2E,5Z)-5-(4-Ethoxy-3-methoxybenzylidene)-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one	Trifluoromethyl group addition	Increased lipophilicity and bioavailability
5-(4-Ethoxy-3-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one	Lacks imino group	Different reactivity profile

Research Findings and Future Directions

Research on (2E,5Z)-5-(4-ethoxy-3-methoxybenzylidene)-2-[(2-methylphenyl)imino]-1,3-thiazolidin-4-one and similar compounds highlights their potential in medicinal chemistry. Studies have shown that modifications to the thiazolidinone scaffold can enhance biological activity, making these compounds promising candidates for drug development. Further research is needed to fully explore their therapeutic potential and safety profiles.